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O(4)-Isopropylthymidine 5'-phosphate O(4)-Isopropylthymidine 5'-phosphate
Brand Name: Vulcanchem
CAS No.: 100515-08-0
VCID: VC20743988
InChI: InChI=1S/C13H23N2O14P3/c1-7(2)26-12-8(3)5-15(13(17)14-12)11-4-9(16)10(27-11)6-25-31(21,22)29-32(23,24)28-30(18,19)20/h5,7,9-11,16H,4,6H2,1-3H3,(H,21,22)(H,23,24)(H2,18,19,20)/t9-,10+,11+/m0/s1
SMILES: CC1=CN(C(=O)N=C1OC(C)C)C2CC(C(O2)COP(=O)(O)OP(=O)(O)OP(=O)(O)O)O
Molecular Formula: C13H23N2O14P3
Molecular Weight: 524.25 g/mol

O(4)-Isopropylthymidine 5'-phosphate

CAS No.: 100515-08-0

Cat. No.: VC20743988

Molecular Formula: C13H23N2O14P3

Molecular Weight: 524.25 g/mol

* For research use only. Not for human or veterinary use.

O(4)-Isopropylthymidine 5'-phosphate - 100515-08-0

Specification

CAS No. 100515-08-0
Molecular Formula C13H23N2O14P3
Molecular Weight 524.25 g/mol
IUPAC Name [hydroxy-[[(2R,3S,5R)-3-hydroxy-5-(5-methyl-2-oxo-4-propan-2-yloxypyrimidin-1-yl)oxolan-2-yl]methoxy]phosphoryl] phosphono hydrogen phosphate
Standard InChI InChI=1S/C13H23N2O14P3/c1-7(2)26-12-8(3)5-15(13(17)14-12)11-4-9(16)10(27-11)6-25-31(21,22)29-32(23,24)28-30(18,19)20/h5,7,9-11,16H,4,6H2,1-3H3,(H,21,22)(H,23,24)(H2,18,19,20)/t9-,10+,11+/m0/s1
Standard InChI Key JFBLFQYPGSJNIC-HBNTYKKESA-N
Isomeric SMILES CC1=CN(C(=O)N=C1OC(C)C)[C@H]2C[C@@H]([C@H](O2)COP(=O)(O)OP(=O)(O)OP(=O)(O)O)O
SMILES CC1=CN(C(=O)N=C1OC(C)C)C2CC(C(O2)COP(=O)(O)OP(=O)(O)OP(=O)(O)O)O
Canonical SMILES CC1=CN(C(=O)N=C1OC(C)C)C2CC(C(O2)COP(=O)(O)OP(=O)(O)OP(=O)(O)O)O

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